Scandium chloride

• IUPAC Name: trichloroscandium
• InChI: InChI=1S/3ClH.Sc/h3*1H;/q;;;+3/p-3
• InChI Key: DVMZCYSFPFUKKE-UHFFFAOYSA-K
• Canonical SMILES: Cl[Sc](Cl)Cl
• Molecular Formula: ScCl3, Cl3Sc
• DSSTOX Substance ID: DTXSID5042372
• Molecular Weight: 151.31 g/mol
• Physical Description: White deliquescent solid; [Merck Index] White odorless powder; [MSDSonline]
• CAS No.: 10361-84-9

Description

It is a white, high-melting ionic compound that is deliquescent and highly soluble in water . Scandium chloride is primarily of interest in research laboratories and is available in both anhydrous and hexahydrate forms .

Mechanism of Action

Target of Action

Scandium trichloride (ScCl3) is a scandium halide . It is primarily used in the formation of intermetallic nickel-scandium compound films by potentiostatic cathodic reduction from molten salt mixtures . The primary targets of ScCl3 are therefore the components of these mixtures, particularly nickel and scandium.

Mode of Action

ScCl3 interacts with its targets through a process known as potentiostatic cathodic reduction . This involves the application of a constant potential difference, which drives the reduction of the scandium ions in the molten salt mixture, leading to the formation of the intermetallic compound film.

Biochemical Pathways

It has been suggested that sccl3 can mimic and interfere with the metabolism of calcium, magnesium, and other essential elements .

Result of Action

The primary result of ScCl3 action is the formation of an intermetallic nickel-scandium compound film . This film has potential applications in various industries, including electronics and materials science.

Biochemical Analysis

Biochemical Properties

The biochemical effects of scandium refer to the bioactivity, behavior, and toxicity of Scandium element or compounds in cells, tissues, organs, and organisms . The bioavailability of scandium is very low, so it is considered as a metal of low toxicity .

Cellular Effects

Scandium trichloride demonstrates attractive metabolic effects on microbes that is of great interest in white biotechnology . Scandium increases the production of proteins and secondary metabolites and activates poorly expressed genes .

Molecular Mechanism

Scandium trichloride is a Lewis acid that absorbs water to give aquo complexes . According to X-ray crystallography, one such hydrate is the salt trans - [ScCl2(H2O)4]Cl·2H2O . With the less basic ligand tetrahydrofuran, ScCl3 yields the adduct ScCl3(THF)3 as white crystals .

Temporal Effects in Laboratory Settings

The effects of scandium are exerted at the level of transcription of pathway-specific positive regulatory genes, as demonstrated by marked upregulation of actII-ORF4 in Streptomyces lividans cells exposed to scandium .

Dosage Effects in Animal Models

The LD50 doses for ScCl3 at 24 h postexposure are 440 and 24 mg/kg, respectively, via intraperitoneal and intravenous injection . ScCl3 is extensively deposited in the liver and spleen .

Metabolic Pathways

The concentrations of metal ions in biological systems are selectively controlled by their charge, size, and hard or soft ligand preference in cell metabolism . The uptake pathways of calcium, iron, and a few other metals have been investigated in much detail, but little is known about most other metal ions .

Preparation Methods

Scandium chloride can be synthesized through several methods:

Reaction with Hydrogen Chloride: Elemental scandium or scandium(III) oxide reacts with hydrogen chloride to form scandium trichloride. [ 2\text{Sc} + 6\text{HCl} \rightarrow 2\text{ScCl}_3 + 3\text{H}_2 ]

Carbon Tetrachloride Method: Scandium can also react with carbon tetrachloride to produce scandium trichloride.

Industrial Production: Industrially, scandium trichloride is often produced by dissolving scandium oxide in an acid solution and evaporating the resultant solution to dryness.

Chemical Reactions Analysis

Scandium chloride undergoes various chemical reactions:

Reduction: It can be reduced by scandium metal to form a number of chlorides where scandium has an oxidation state less than +3. [ \text{ScCl}_3 + \text{Sc} \rightarrow \text{Sc}_2\text{Cl}_3 ]

Complex Formation: This compound reacts with tetrahydrofuran to form a THF-soluble complex, ScCl₃(THF)₃.

Lewis Acid Reactions: It acts as a Lewis acid and can form aquo complexes when it absorbs water.

Scientific Research Applications

Scandium chloride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other scandium compounds and as a catalyst in organic reactions.

Biology: This compound is used in the preparation of various biological reagents and complexes.

Industry: This compound is used in the production of high-performance materials, such as scandium-aluminum alloys, which are used in aerospace and sporting goods.

Comparison with Similar Compounds

Scandium chloride can be compared with other scandium halides, such as scandium fluoride, scandium bromide, and scandium iodide . Each of these compounds has unique properties and applications:

Scandium Fluoride (ScF₃): Used in optical materials and as a catalyst in organic synthesis.

Scandium Bromide (ScBr₃): Used in high-temperature chemical reactions and as a precursor for other scandium compounds.

Scandium Iodide (ScI₃): Used in metal halide lamps and as a reagent in chemical synthesis.

This compound is unique due to its high solubility in water and its ability to form a wide range of complexes, making it highly versatile in various scientific and industrial applications .

Customer Q & A

Q1: What are the different ways Scandium trichloride can be synthesized?

A2: One method involves the reaction of Scandium metal with Ammonium chloride in the presence of Cupric chloride within a sealed copper ampoule, resulting in two ammoniates of Scandium trichloride: ScCl3(NH3) and ScCl3(NH3)2. [, ] Another method involves reacting potassium salts of hydro-tris-pyrazolylborate ligands with the tris THF adduct of Scandium trichloride. This reaction leads to the formation of Scandium complexes like (TpMe,Me)ScCl2(THF) and (TptBu,Me)ScCl2. []

Q2: How does Scandium trichloride interact with other ligands?

A3: Scandium trichloride can react with various ligands. For instance, it forms complexes with neutral N3- and SNS-donor ligands, which have been studied for their potential in ethene polymerization catalysis. [] Additionally, it can react with podand ligands (inorganic esters of polyoxaethylene glycols), as demonstrated by 45Sc NMR studies. [] Furthermore, Scandium trichloride serves as a precursor for synthesizing Scandium carbene complexes by reacting with different anionic ligands such as alkyl, amido, and phosphido groups. []

Q3: What is known about the thermodynamic properties of Scandium trichloride?

A5: Studies have investigated the thermodynamics of evaporation of Scandium trichloride, examining its existence in both ScCl3 and Sc2Cl6 forms. [] Additionally, research has focused on determining the standard enthalpy of formation of crystalline Scandium trichloride. []

Q4: What are the potential applications of Scandium trichloride beyond catalysis?

A4: While research primarily focuses on its catalytic properties, Scandium trichloride's ability to form diverse complexes opens possibilities for applications in material science, coordination chemistry, and potentially in developing new materials with tailored properties.

Q5: What is the historical context of Scandium trichloride research?

A8: Research on Scandium trichloride has evolved from investigating its basic chemical properties, like structure and thermodynamics [, , , ], to exploring its potential in specific applications like catalysis []. Early studies focused on its synthesis and the characterization of its complexes [, ]. Over time, the focus shifted towards understanding its reactivity and exploring its potential in various fields.